Cas no 2168336-36-3 (4-(methoxymethyl)bicyclo[2.2.2]octane-1-carboxylic acid)

4-(Methoxymethyl)bicyclo[2.2.2]octane-1-carboxylic acid is a bicyclic carboxylic acid derivative featuring a methoxymethyl substituent at the 4-position. Its rigid bicyclo[2.2.2]octane scaffold imparts steric constraints, making it a valuable intermediate in organic synthesis and medicinal chemistry. The carboxylic acid functionality allows for further derivatization, while the methoxymethyl group enhances solubility and offers additional reactivity. This compound is particularly useful in the design of constrained analogs for structure-activity relationship studies. Its stability and well-defined stereochemistry make it suitable for applications in asymmetric synthesis and the development of novel pharmacophores.
4-(methoxymethyl)bicyclo[2.2.2]octane-1-carboxylic acid structure
2168336-36-3 structure
Product Name:4-(methoxymethyl)bicyclo[2.2.2]octane-1-carboxylic acid
CAS No:2168336-36-3
MF:C11H18O3
MW:198.26
CID:5525652
PubChem ID:131709216
Update Time:2026-03-11

4-(methoxymethyl)bicyclo[2.2.2]octane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(methoxymethyl)bicyclo[2.2.2]octane-1-carboxylic acid
    • 4-Methoxymethyl-bicyclo[2.2.2]octane-1-carboxylic acid
    • 4-(methoxymethyl)bicyclo[2.2.2]octane-1-carboxylicacid
    • A1-06517
    • F85998
    • 2168336-36-3
    • PS-16849
    • MFCD31381610
    • 4-Methoxymethylbicyclo[2.2.2]octane-1-carboxylic acid
    • Inchi: 1S/C11H18O3/c1-14-8-10-2-5-11(6-3-10,7-4-10)9(12)13/h2-8H2,1H3,(H,12,13)
    • InChI Key: YEVGLQYQQQIENK-UHFFFAOYSA-N
    • SMILES: C12(C(O)=O)CCC(COC)(CC1)CC2

Computed Properties

  • Exact Mass: 198.125594432g/mol
  • Monoisotopic Mass: 198.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 46.5Ų

4-(methoxymethyl)bicyclo[2.2.2]octane-1-carboxylic acid Pricemore >>

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Additional information on 4-(methoxymethyl)bicyclo[2.2.2]octane-1-carboxylic acid

Comprehensive Overview of 4-(methoxymethyl)bicyclo[2.2.2]octane-1-carboxylic acid (CAS No. 2168336-36-3)

4-(methoxymethyl)bicyclo[2.2.2]octane-1-carboxylic acid (CAS No. 2168336-36-3) is a specialized bicyclic compound that has garnered significant attention in pharmaceutical and material science research due to its unique structural properties. This compound features a bicyclo[2.2.2]octane core, which is known for its rigid three-dimensional framework, making it an attractive scaffold for drug design and polymer applications. The presence of a methoxymethyl group and a carboxylic acid functionality further enhances its versatility in synthetic chemistry.

In recent years, the demand for highly functionalized bicyclic compounds has surged, driven by their potential in developing novel therapeutics and advanced materials. Researchers are particularly interested in how 4-(methoxymethyl)bicyclo[2.2.2]octane-1-carboxylic acid can be utilized to improve drug bioavailability or serve as a building block for supramolecular architectures. Its CAS No. 2168336-36-3 is frequently searched in academic databases, reflecting its growing relevance in cutting-edge studies.

One of the key advantages of this compound lies in its structural stability and chemical reactivity. The bicyclo[2.2.2]octane skeleton provides a robust platform for modifications, while the carboxylic acid group allows for easy derivatization. This makes it a valuable intermediate in the synthesis of peptide mimetics, metal-organic frameworks (MOFs), and other functional materials. Additionally, the methoxymethyl substituent offers opportunities for further functionalization, enabling tailored applications in green chemistry and sustainable synthesis.

The compound’s potential in drug discovery is another area of intense exploration. Its rigid structure can mimic natural substrates, making it a candidate for enzyme inhibitors or receptor modulators. Recent studies have highlighted its role in the development of central nervous system (CNS) therapeutics, where its ability to cross the blood-brain barrier is of particular interest. These applications align with current trends in precision medicine and personalized therapeutics, topics frequently searched by professionals in the field.

From a material science perspective, 4-(methoxymethyl)bicyclo[2.2.2]octane-1-carboxylic acid is being investigated for its role in creating high-performance polymers and nanocomposites. Its rigid backbone can enhance the thermal and mechanical properties of materials, making it suitable for aerospace and electronics applications. The compound’s CAS No. 2168336-36-3 is often cited in patents related to advanced material innovations, underscoring its industrial significance.

In summary, 4-(methoxymethyl)bicyclo[2.2.2]octane-1-carboxylic acid (CAS No. 2168336-36-3) is a multifaceted compound with broad applications in pharmaceuticals, material science, and synthetic chemistry. Its unique structure and functional groups make it a valuable asset for researchers aiming to address contemporary challenges in drug development and sustainable materials. As interest in tailored molecular architectures continues to grow, this compound is poised to play a pivotal role in future scientific breakthroughs.

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